2-(1H-pyrazol-4-ylsulfanyl)acetic acid
Overview
Description
2-(1H-pyrazol-4-ylsulfanyl)acetic acid is a useful research compound. Its molecular formula is C5H6N2O2S and its molecular weight is 158.2. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(1H-pyrazol-4-ylsulfanyl)acetic acid involves the reaction of 4-mercaptopyrazole with chloroacetic acid in the presence of a base to form the desired product.", "Starting Materials": [ "4-mercaptopyrazole", "Chloroacetic acid", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Add 4-mercaptopyrazole to a reaction flask", "Add chloroacetic acid to the reaction flask", "Add base to the reaction flask to initiate the reaction", "Heat the reaction mixture to reflux for several hours", "Allow the reaction mixture to cool to room temperature", "Acidify the reaction mixture with hydrochloric acid", "Extract the product with a suitable organic solvent", "Dry the organic layer with anhydrous sodium sulfate", "Concentrate the organic layer under reduced pressure to obtain the desired product" ] } | |
CAS No. |
2680529-19-3 |
Molecular Formula |
C5H6N2O2S |
Molecular Weight |
158.2 |
Purity |
95 |
Origin of Product |
United States |
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